Cas no 2648957-00-8 ({1-Methyl-2-oxabicyclo[2.2.1]heptan-4-yl}methanesulfonyl fluoride)

• Product Name: {1-Methyl-2-oxabicyclo[2.2.1]heptan-4-yl}methanesulfonyl fluoride
• CAS No: 2648957-00-8
• MF: C₈H₁₃FO₃S
• MW: 208.250425100327
• CID: 6187544
• PubChem ID: 165904527
• Update Time: 2025-06-20

{1-Methyl-2-oxabicyclo[2.2.1]heptan-4-yl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-7469863
• 2648957-00-8
• {1-methyl-2-oxabicyclo[2.2.1]heptan-4-yl}methanesulfonyl fluoride
• {1-Methyl-2-oxabicyclo[2.2.1]heptan-4-yl}methanesulfonyl fluoride

• Inchi： 1S/C8H13FO3S/c1-7-2-3-8(4-7,5-12-7)6-13(9,10)11/h2-6H2,1H3
• InChI Key： HZTVVYGNCCAKJA-UHFFFAOYSA-N
• SMILES： S(CC12COC(C)(CC1)C2)(=O)(=O)F

Computed Properties

• Exact Mass: 208.05694361g/mol
• Monoisotopic Mass: 208.05694361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.8Ų

Additional information on {1-Methyl-2-oxabicyclo[2.2.1]heptan-4-yl}methanesulfonyl fluoride

Introduction to {1-Methyl-2-oxabicyclo[2.2.1]heptan-4-yl}methanesulfonyl fluoride (CAS No. 2648957-00-8)

{1-Methyl-2-oxabicyclo[2.2.1]heptan-4-yl}methanesulfonyl fluoride} is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2648957-00-8, belongs to a class of molecules known for their unique structural and chemical properties, which make them valuable in the synthesis of complex organic molecules. The presence of a bicyclic structure, specifically a bicyclo[2.2.1]heptane ring system, combined with functional groups such as a methanesulfonyl fluoride moiety, imparts distinct reactivity and utility in synthetic chemistry.

The compound's structure is characterized by a rigid bicyclic backbone, which provides stability and control in molecular transformations. This backbone is further modified by the introduction of an oxygen atom in the form of an oxabicyclo ring, which influences the electronic properties and reactivity of the molecule. The methanesulfonyl fluoride group is a key functional element that enhances the compound's utility as a synthetic intermediate, particularly in the formation of sulfonamides and other sulfur-containing heterocycles.

In recent years, there has been growing interest in the application of {1-Methyl-2-oxabicyclo[2.2.1]heptan-4-yl}methanesulfonyl fluoride} in the development of novel pharmaceutical agents. The compound's unique structural features have made it a valuable tool in medicinal chemistry, where it is often employed as a building block for more complex drug candidates. Its ability to undergo selective reactions while maintaining structural integrity has been particularly useful in the synthesis of biologically active molecules.

One of the most compelling aspects of this compound is its role in facilitating cross-coupling reactions, which are fundamental to modern organic synthesis. The methanesulfonyl fluoride group can be readily converted into more stable sulfonyl chlorides or other derivatives that participate in palladium-catalyzed coupling reactions. These reactions are widely used in the pharmaceutical industry to construct carbon-carbon bonds, which are essential for creating complex molecular architectures.

Recent studies have highlighted the compound's potential in the synthesis of bioactive scaffolds. For instance, researchers have utilized {1-Methyl-2-oxabicyclo[2.2.1]heptan-4-yl}methanesulfonyl fluoride} to develop novel sulfonamides with antimicrobial and anti-inflammatory properties. The bicyclic core provides a scaffold that can be further modified to target specific biological pathways, while the methanesulfonyl group serves as a handle for further functionalization.

The compound's reactivity also makes it useful in polymer chemistry and material science applications. Its ability to undergo controlled polymerization reactions has been explored for the development of novel polymers with tailored properties. These polymers could find applications in various fields, including drug delivery systems and advanced materials.

From an industrial perspective, {1-Methyl-2-oxabicyclo[2.2.1]heptan-4-yl}methanesulfonyl fluoride} represents an important intermediate for large-scale chemical synthesis. Its production involves multi-step organic transformations that require precise control over reaction conditions to ensure high yields and purity. Advances in catalytic methods have made it possible to produce this compound more efficiently, reducing costs and environmental impact.

The safety profile of {1-Methyl-2-oxabicyclo[2.2.1]heptan-4-yl}methanesulfonyl fluoride} is another critical consideration in its application across various industries. While it is not classified as a hazardous material under standard regulatory frameworks, proper handling procedures must be followed to ensure worker safety and environmental protection. This includes using appropriate personal protective equipment and ensuring adequate ventilation during storage and handling.

In conclusion, {1-Methyl-2-oxabicyclo[2.2.1]heptan-4-yl}methanesulfonyl fluoride (CAS No. 2648957-00-8) is a versatile organic compound with significant potential in pharmaceutical research, synthetic chemistry, and material science applications. Its unique structural features and reactivity make it an invaluable tool for scientists working on complex molecular transformations and drug development.